Cas no 1628750-58-2 (4-Cyclopropyl-2,3-difluorobenzaldehyde)

• Product Name: 4-Cyclopropyl-2,3-difluorobenzaldehyde
• CAS No: 1628750-58-2
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• MDL: MFCD32633102
• CID: 5613570
• PubChem ID: 90423548
• Update Time: 2025-05-21

4-Cyclopropyl-2,3-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-2,3-difluorobenzaldehyde
• A1-24331
• SCHEMBL16055934
• 1628750-58-2
• EN300-33121514
• DNIMNHMJVDLLQG-UHFFFAOYSA-N
• Benzaldehyde, 4-cyclopropyl-2,3-difluoro-

• MDL： MFCD32633102
• Inchi： 1S/C10H8F2O/c11-9-7(5-13)3-4-8(10(9)12)6-1-2-6/h3-6H,1-2H2
• InChI Key： DNIMNHMJVDLLQG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=O)C=CC=1C1CC1)F

Computed Properties

• Exact Mass: 182.05432120g/mol
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 224.7±40.0 °C(Predicted)

Additional information on 4-Cyclopropyl-2,3-difluorobenzaldehyde

4-Cyclopropyl-2,3-Difluorobenzaldehyde: A Comprehensive Overview

The compound 4-Cyclopropyl-2,3-difluorobenzaldehyde, identified by the CAS number 1628750-58-2, is a chemically synthesized aromatic aldehyde with a unique structure that combines a benzene ring substituted with a cyclopropyl group and two fluorine atoms. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its distinctive properties and potential applications. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with enhanced stability and selectivity.

The molecular structure of 4-Cyclopropyl-2,3-difluorobenzaldehyde is characterized by a benzene ring with substituents at positions 2, 3, and 4. The presence of the cyclopropyl group at position 4 introduces steric hindrance and unique electronic effects, while the two fluorine atoms at positions 2 and 3 contribute to both electronic and steric properties. This combination makes the compound highly versatile in various chemical reactions. Recent research has demonstrated its utility as a precursor in the synthesis of complex heterocyclic compounds, which are valuable in pharmaceuticals and agrochemicals.

The synthesis of 4-Cyclopropyl-2,3-difluorobenzaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by selective fluorination. The optimization of these reactions has been a focus of recent studies to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropyl group and enhance reaction efficiency. These advancements have made the compound more accessible for large-scale production and application.

In terms of applications, 4-Cyclopropyl-2,3-difluorobenzaldehyde has shown promise in drug discovery programs targeting various diseases. Its ability to act as a chiral auxiliary or a building block for enantioselective synthesis has been extensively studied. Recent findings indicate that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its role in the development of fluorescent probes for bioimaging has been explored due to its unique electronic properties.

The physical properties of 4-Cyclopropyl-2,3-difluorobenzaldehyde, including its melting point, boiling point, and solubility characteristics, have been thoroughly investigated to understand its behavior under different conditions. These studies are crucial for optimizing its use in various chemical processes and ensuring safety during handling. Recent research has also focused on its environmental impact, particularly its biodegradation pathways and toxicity profiles.

In conclusion, 4-Cyclopropyl-2,3-difluorobenzaldehyde (CAS No. 1628750-58-2) is a versatile compound with significant potential in multiple scientific domains. Its unique structure enables it to serve as a valuable building block in organic synthesis and drug discovery. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in future scientific advancements.